Cas no 2975-46-4 (3-(Trimethylsilyl)-2-propynal)

• Product Name: 3-(Trimethylsilyl)-2-propynal
• CAS No: 2975-46-4
• MF: C₆H₁₀OSi
• MW: 126.228502750397
• MDL: MFCD01103709
• CID: 43657
• PubChem ID: 2760865
• Update Time: 2025-04-18

3-(Trimethylsilyl)-2-propynal Chemical and Physical Properties

Names and Identifiers

• 3-Trimethylsilylpropynal
• 3-(Trimethylsilyl)propynal
• 3-trimethylsilylprop-2-ynal
• 3-(Trimethylsilyl)-2-propynal
• 3-(Trimethylsilyl)propiolaldehyde
• trimethylsilyl propargyl aldehyde
• trimethylsilylprop-2-yn-1-al
• 2-Propynal, 3-(trimethylsilyl)-
• trimethylsilylpropynal
• (Trimethylsilyl)propiolaldehyde
• 3-Trimethylsilyl propynal
• C6H10OSi
• 3-trimethylsilyl-2-propynal
• 3-(trimethylsilyl)prop-2-ynal
• LJRWLSKYGWLYIM-UHFFFAOYSA-N
• RW1924
• (Trimethylsilyl)acet
• 3-trimethylsilylprop-2-ynal;3-(Trimethylsilyl)-2-propynal
• FT-0654407
• (Trimethylsilyl)acetylenecarboxaldehyde
• J-017622
• A820045
• DTXSID60375387
• F20454
• MFCD01103709
• S20180
• 2975-46-4
• CS-W016561
• SY029296
• SCHEMBL364348
• AKOS015909006
• AMY15576
• 3-(Trimethylsilyl)-2-propynal, 97%
• 3-Trimethylsilylpropynal, 97%
• AS-19353
• EN300-344620
• 3-(trimethylsilyl)propargyl aldehyde
• T2907
• DB-068157

• MDL： MFCD01103709
• Inchi： 1S/C6H10OSi/c1-8(2,3)6-4-5-7/h5H,1-3H3
• InChI Key： LJRWLSKYGWLYIM-UHFFFAOYSA-N
• SMILES： [Si](C#CC=O)(C)(C)C
• BRN： 1922183

Computed Properties

• Exact Mass: 126.05000
• Monoisotopic Mass: 126.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 0.854 g/mL at 25 °C
• Boiling Point: 45°C/20mmHg(lit.)
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.444
• PSA: 17.07000
• LogP: 1.06610
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not available

3-(Trimethylsilyl)-2-propynal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1224
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：No
• Storage Condition：2-8°C
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylsilanes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone